2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one

• IUPAC Name: 2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H13BrN4O/c1-8-7-12(19)16-13(15-8)18-17-9(2)10-3-5-11(14)6-4-10/h3-7H,1-2H3,(H2,15,16,18,19)/b17-9+
• InChI Key: SEDLFYSLBUWMND-RQZCQDPDSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)NN=C(C)C2=CC=C(C=C2)Br
• Isomeric SMILES: CC1=CC(=O)NC(=N1)N/N=C(\C)/C2=CC=C(C=C2)Br
• Molecular Formula: C13H13BrN4O
• Molecular Weight: 321.17 g/mol

Description

2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one is a heterocyclic compound that features a pyrimidinone core with a hydrazone linkage to a 4-bromophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one typically involves the condensation of 4-bromobenzaldehyde with 4-methyl-6-hydrazinylpyrimidin-2-one under reflux conditions. Ethyl acetate is often used as a solvent in this reaction . The reaction proceeds through the formation of a hydrazone intermediate, which is then cyclized to form the final pyrimidinone product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield hydrazine derivatives.

Substitution: The bromine atom on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used under basic conditions.

Major Products

Oxidation: Oxidized derivatives of the pyrimidinone core.

Reduction: Hydrazine derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as an anticancer agent due to its ability to interact with DNA and inhibit cell proliferation.

Materials Science: The compound’s optical properties make it suitable for use in non-linear optical (NLO) materials.

Organic Synthesis: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Mechanism of Action

The mechanism by which 2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one exerts its effects involves interaction with molecular targets such as DNA and enzymes. The hydrazone linkage allows for the formation of hydrogen bonds and π-π interactions with nucleic acids, leading to the inhibition of DNA replication and transcription. Additionally, the compound may inhibit specific enzymes involved in cell cycle regulation, contributing to its anticancer activity .

Comparison with Similar Compounds

Similar Compounds

4-Bromophenyl derivatives: Compounds such as 4-bromobiphenyl and 4-bromophenylhydrazine share structural similarities.

Pyrimidinone derivatives: Compounds like 4-methyl-6-phenylpyrimidin-2-one and 4-methyl-6-hydrazinylpyrimidin-2-one are structurally related.

Uniqueness

2-[(2E)-2-[1-(4-bromophenyl)ethylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one is unique due to its combination of a hydrazone linkage and a pyrimidinone core, which imparts distinct chemical reactivity and biological activity. This dual functionality allows for versatile applications in various fields, distinguishing it from other similar compounds .